Cas no 1443278-87-2 (5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid)

• Product Name: 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• CAS No: 1443278-87-2
• MF: C₁₁H₉N₅O₂
• MW: 243.221461057663
• CID: 5059110
• Update Time: 2025-06-11

5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• 5-(2-methylpyrazol-3-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid

• Inchi： 1S/C11H9N5O2/c1-15-8(2-4-12-15)7-6-9(11(17)18)16-10(14-7)3-5-13-16/h2-6H,1H3,(H,17,18)
• InChI Key： XRUUXFRLGTUTNU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2=CC=NN2C)=NC2=CC=NN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 0.2
• Topological Polar Surface Area: 85.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid

Introduction to 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 1443278-87-2)

5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid, identified by its CAS number 1443278-87-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including its fused ring system and functional groups, make it a promising candidate for further investigation in drug discovery and development.

The pyrazolo[1,5-a]pyrimidine core is a privileged structure in medicinal chemistry, frequently explored for its pharmacological properties. It has been extensively studied for its role in modulating various biological pathways, including kinase inhibition, anti-inflammatory effects, and anticancer activities. The presence of a methyl-substituted pyrazole moiety in 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid enhances its binding affinity to target proteins, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases, which are key enzymes involved in numerous cellular processes. Aberrant kinase activity is often associated with diseases such as cancer, making them ideal targets for therapeutic intervention. The 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid structure has shown promise in inhibiting specific kinases by binding to their active sites and disrupting their function. This has led to several preclinical studies exploring its potential as a lead compound for kinase inhibitors.

One of the most compelling aspects of this compound is its ability to interact with multiple targets within the same pathway or across different pathways. This multitargeting capability can lead to synergistic effects, improving therapeutic outcomes. Additionally, the carboxylic acid group at the 7-position provides a site for further chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. Such modifications can enhance its solubility, bioavailability, and metabolic stability, making it more suitable for clinical applications.

Recent studies have highlighted the importance of 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid in the development of next-generation antineoplastic agents. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that exhibit potent antitumor activity. These derivatives have shown efficacy in preclinical models by inhibiting the growth of cancer cells through mechanisms such as apoptosis induction and cell cycle arrest.

The compound's structural similarity to known kinase inhibitors also makes it a valuable tool for understanding drug-target interactions at a molecular level. By studying how 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid binds to its targets, researchers can gain insights into the design principles of effective kinase inhibitors. This knowledge can be applied to develop new drugs with improved potency and selectivity.

In addition to its potential as an antineoplastic agent, 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties by targeting inflammatory pathways mediated by kinases. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory responses, this compound could offer a novel approach to treating these conditions.

The synthesis of 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales. These advancements are crucial for facilitating further research and development efforts aimed at optimizing its biological activity and therapeutic potential.

The pharmacological profile of 5-(1-Methyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is particularly important for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. By penetrating the BBB, this compound can reach its target sites within the brain more effectively than other molecules that cannot cross this barrier.

Recent preclinical studies have also explored the neuroprotective effects of derivatives of 5-(1-Methyl-1H-pyrazol-5-ylyl)-pyrazo [ 15 -a ] py rimid ine - 7 -car box y l ic ac id . These studies suggest that this compound may protect neurons from damage caused by oxidative stress and neuroinflammation . This protective mechanism could make it a valuable therapeutic agent for neurodegenerative diseases characterized by neuronal loss and dysfunction.

The safety profile of 1443278 - 87 - 2 is another critical aspect that has been thoroughly evaluated through toxicological studies . These studies have demonstrated that the compound exhibits low toxicity at relevant doses , making it a promising candidate for further clinical development . Additionally , preliminary pharmacokinetic studies indicate that it has favorable absorption , distribution , metabolism , and excretion (ADME) properties , which are essential for ensuring therapeutic efficacy.

The future direction of research on 1443278 - 87 - 2 includes exploring its potential in combination therapies . By pairing this compound with other drugs that target different aspects of disease pathogenesis , researchers hope to achieve synergistic effects that could lead to more effective treatment regimens . Furthermore , ongoing studies are aimed at identifying new derivatives with enhanced potency , selectivity , and pharmacokinetic profiles . These efforts are expected to contribute significantly to the development of novel therapeutics for various diseases.

In conclusion,1443278 - 87 - 2 represents a structurally interesting molecule with significant potential in pharmaceutical applications . Its unique chemical properties make it an attractive scaffold for designing novel drugs targeting kinases , inflammation , neurodegenerative diseases , and other disorders . With continued research and development efforts focused on optimizing its pharmacological properties,1443278 - 87 - 2 holds promise as a valuable therapeutic agent in the future landscape of medicine .